Cas no 225235-99-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate
• CAS No: 225235-99-4
• MF: C₁₄H₈FNO₅S
• MW: 321.280426025391
• CID: 5927649
• PubChem ID: 1582612
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate
• MLS001167147
• SR-01000262386
• 1H-isoindole-1,3(2H)-dione, 2-[[(4-fluorophenyl)sulfonyl]oxy]-
• YBZYOFPXWKUXEX-UHFFFAOYSA-N
• CHEMBL1331561
• (1,3-dioxoisoindol-2-yl) 4-fluorobenzenesulfonate
• HMS2956N23
• AKOS002380311
• 225235-99-4
• 1,3-dioxoisoindolin-2-yl 4-fluorobenzenesulfonate
• SMR000641057
• F1269-1277
• SR-01000262386-1
• SCHEMBL2468373
• 2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C14H8FNO5S/c15-9-5-7-10(8-6-9)22(19,20)21-16-13(17)11-3-1-2-4-12(11)14(16)18/h1-8H
• InChI Key： YBZYOFPXWKUXEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(=O)(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.01072169g/mol
• Monoisotopic Mass: 321.01072169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate (CAS No. 225235-99-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate (CAS No. 225235-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 225235-99-4, features a 1,3-dioxo-isoindole core linked to a 4-fluorobenzenesulfonate group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound under keywords like "1,3-dioxo-isoindole derivatives" and "fluorinated sulfonate esters," reflecting its relevance in modern synthetic chemistry.

The compound's molecular structure combines a phthalimide moiety with a sulfonate ester, which contributes to its stability and reactivity. This dual functionality allows it to participate in various cross-coupling reactions and nucleophilic substitutions, making it a versatile building block in drug discovery. Recent studies highlight its potential in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for targeted drug delivery systems. Searches for "phthalimide-based sulfonates" and "fluorophenyl sulfonate applications" often lead to discussions about this compound's role in advancing precision medicine.

In the context of green chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate has been explored for its potential in sustainable synthesis. Its ability to act as a leaving group in catalytic reactions reduces waste generation, addressing the industry's push toward eco-friendly processes. Queries such as "biodegradable sulfonate esters" and "green synthesis of isoindole derivatives" underscore the compound's alignment with environmental regulations and corporate sustainability goals.

From a commercial perspective, the compound is often sourced for high-throughput screening and combinatorial chemistry. Its CAS registry number 225235-99-4 is a critical identifier for procurement and regulatory compliance. Manufacturers and suppliers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical R&D. Popular search terms like "buy 225235-99-4" and "suppliers of fluorobenzene sulfonates" reflect its demand in global markets.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models frequently utilize its structural descriptors to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Keywords like "machine learning in sulfonate chemistry" and "in silico screening of isoindole derivatives" highlight its intersection with cutting-edge technology. This synergy between traditional synthesis and digital innovation positions the compound as a focal point for future breakthroughs.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobenzene-1-sulfonate (CAS No. 225235-99-4) is a multifaceted compound with applications spanning drug development, green chemistry, and computational research. Its unique chemical framework and broad utility ensure its continued relevance in scientific and industrial domains. As researchers explore new frontiers in molecular design, this compound remains a key player in the quest for innovative solutions.